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Compound of Interest

Compound Name: Ethyl 2-mercaptopropionate

Cat. No.: B7804212 Get Quote

An In-depth Technical Guide to the Organosulfur Chemistry of Ethyl 2-mercaptopropionate

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-mercaptopropionate, also known by its IUPAC name ethyl 2-sulfanylpropanoate, is an

organosulfur compound featuring both a thiol (-SH) and an ethyl ester (-COOEt) functional

group.[1] This bifunctionality makes it a versatile building block in organic synthesis and a

compound of interest in various chemical industries.[2] In the realm of pharmaceutical and drug

development, the thiol group is of particular importance due to its nucleophilic nature, its ability

to form disulfide bonds, and its capacity to chelate metals.[3][4][5] This guide provides a

comprehensive overview of the synthesis, reactivity, and experimental protocols related to the

organosulfur chemistry of Ethyl 2-mercaptopropionate.

Physicochemical and Spectroscopic Data
A summary of the key physical and chemical properties of Ethyl 2-mercaptopropionate is

presented below. This data is essential for its proper handling, storage, and use in experimental

setups.

Table 1: Physicochemical Properties of Ethyl 2-
mercaptopropionate
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Property Value Reference(s)

Molecular Formula C₅H₁₀O₂S [6][7][8]

Molecular Weight 134.20 g/mol [1][6]

Appearance
Colorless to almost colorless

clear liquid
[2][9]

Odor Sulfurous, fruity on dilution [9]

Density 1.031 g/mL at 25 °C [8][9]

Boiling Point 40-41 °C at 1 mm Hg [2][9]

Flash Point 58.33 °C (137.00 °F) [2]

Refractive Index (n²⁰/D) 1.447 - 1.452 [1][2]

Water Solubility
7,947 mg/L at 25 °C

(estimated)
[2]

logP (o/w) 1.488 (estimated) [2]

CAS Number 19788-49-9 [6][10]

Table 2: Spectroscopic Data Summary
Technique

Key Features and
Observations

Reference(s)

¹H NMR

Data available, shows

characteristic peaks for ethyl

and mercaptopropionate

moieties.

[1]

¹³C NMR Data available. [1]

Mass Spectrometry (GC-MS)
Spectra available for

identification and analysis.
[1]

Infrared (IR) Spectroscopy

Spectra available, showing

characteristic absorptions for

S-H and C=O bonds.

[1]
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Synthesis of Ethyl 2-mercaptopropionate
The synthesis of Ethyl 2-mercaptopropionate typically involves the introduction of a thiol

group onto an ethyl propionate backbone. A common and effective method is the nucleophilic

substitution of a suitable leaving group at the α-position of ethyl propionate with a source of

sulfhydryl ions.

General Synthesis Pathway
A plausible and widely used method for synthesizing α-mercapto esters is the reaction of an α-

halo ester with a hydrosulfide salt, such as sodium hydrosulfide (NaSH).

Ethyl 2-bromopropionate
(Starting Material)

Reaction Vessel
(e.g., Ethanol, RT)

Sodium Hydrosulfide (NaSH)
(Thiolating Agent)

SN2 ReactionMixing Crude Product Mixture
(Ethyl 2-mercaptopropionate, NaBr, Solvent)

Yields Work-up
(Aqueous wash, Extraction)

Purification
(Distillation under reduced pressure) Pure Ethyl 2-mercaptopropionate

Ethyl 2-mercaptopropionate
(R-SH)

Thiolate Anion
(R-S⁻)

+ Base (e.g., NaOH)
- H₂O

Diethyl 2,2'-disulfanediyldipropanoate
(R-S-S-R)

Mild Oxidant
(e.g., I₂, air, H₂O₂)

Sulfonic Acid
(R-SO₃H)

Strong Oxidant
(e.g., KMnO₄, HNO₃)

Thioether (Sulfide)
(R-S-R')

+ Alkyl Halide (R'-X)
- NaX
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Ester Reactivity

α-Carbon ReactivityEthyl 2-mercaptopropionate

2-Mercaptopropionic Acid
H₃O⁺ or OH⁻

(Hydrolysis)

Enolate Intermediate

+ Strong Base (e.g., LDA)
(Deprotonation)

α-Alkylated Product

+ Electrophile (R'-X)
(Alkylation)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Organosulfur chemistry of Ethyl 2-mercaptopropionate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7804212#organosulfur-chemistry-of-ethyl-2-
mercaptopropionate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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